3-(4-Amino-2-methylphenyl)-2H-chromen-2-one
3-(4-Amino-2-methylphenyl)-2H-chromen-2-one
Brand Name:
Vulcanchem
CAS No.:
313701-57-4
VCID:
VC0470025
InChI:
InChI=1S/C16H13NO2/c1-10-8-12(17)6-7-13(10)14-9-11-4-2-3-5-15(11)19-16(14)18/h2-9H,17H2,1H3
SMILES:
CC1=C(C=CC(=C1)N)C2=CC3=CC=CC=C3OC2=O
Molecular Formula:
C16H13NO2
Molecular Weight:
251.28g/mol
3-(4-Amino-2-methylphenyl)-2H-chromen-2-one
CAS No.: 313701-57-4
Main Products
VCID: VC0470025
Molecular Formula: C16H13NO2
Molecular Weight: 251.28g/mol
CAS No. | 313701-57-4 |
---|---|
Product Name | 3-(4-Amino-2-methylphenyl)-2H-chromen-2-one |
Molecular Formula | C16H13NO2 |
Molecular Weight | 251.28g/mol |
IUPAC Name | 3-(4-amino-2-methylphenyl)chromen-2-one |
Standard InChI | InChI=1S/C16H13NO2/c1-10-8-12(17)6-7-13(10)14-9-11-4-2-3-5-15(11)19-16(14)18/h2-9H,17H2,1H3 |
Standard InChIKey | QOOIOAQDDXPZJW-UHFFFAOYSA-N |
SMILES | CC1=C(C=CC(=C1)N)C2=CC3=CC=CC=C3OC2=O |
Canonical SMILES | CC1=C(C=CC(=C1)N)C2=CC3=CC=CC=C3OC2=O |
Solubility | 25.8 [ug/mL] |
PubChem Compound | 776819 |
Last Modified | Nov 17 2021 |
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